5-amino-1-(4-methoxyphenyl)-1H-1,2,3-triazole-4-carboxamide

• IUPAC Name: 5-amino-1-(4-methoxyphenyl)triazole-4-carboxamide
• InChI: InChI=1S/C10H11N5O2/c1-17-7-4-2-6(3-5-7)15-9(11)8(10(12)16)13-14-15/h2-5H,11H2,1H3,(H2,12,16)
• InChI Key: JQBBTFQBKRJJFO-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)N2C(=C(N=N2)C(=O)N)N
• Molecular Formula: C10H11N5O2
• Molecular Weight: 233.23 g/mol

Description

Physical And Chemical Properties Analysis

The physical and chemical properties of “5-amino-1-(4-methoxyphenyl)-1H-1,2,3-triazole-4-carboxamide” are not explicitly mentioned in the available resources.

Scientific Research Applications

Synthesis and Antimicrobial Activities

A study describes the synthesis of novel 1,2,4-triazole derivatives, including ones structurally similar to 5-amino-1-(4-methoxyphenyl)-1H-1,2,3-triazole-4-carboxamide, and their antimicrobial activities. These compounds were synthesized from various ester ethoxycarbonylhydrazones with primary amines and demonstrated good to moderate activities against tested microorganisms, suggesting potential in developing antimicrobial agents (Bektaş et al., 2007).

Cytotoxicity and Anticancer Applications

Another research focused on the synthesis of 5-amino-N-aryl-3-[(4-methoxyphenyl)amino]-1H-pyrazole-4-carboxamides and their derivatives, showing in vitro cytotoxic activity against Ehrlich Ascites Carcinoma (EAC) cells. This highlights the potential of such compounds, including triazole derivatives, in anticancer drug development (Hassan, Hafez, & Osman, 2014).

Corrosion Inhibition

Research on 3,5-bis(4-methoxyphenyl)-4-amino-1,2,4-triazole in hydrochloric acid medium demonstrated its effectiveness as a corrosion inhibitor for mild steel. The study suggests the use of such compounds in protecting metal surfaces against corrosion, offering a practical application in industrial settings (Bentiss et al., 2009).

Molecular Scaffold for Drug Design

A study on the ruthenium-catalyzed synthesis of 5-amino-1,2,3-triazole-4-carboxylates proposed these compounds as scaffolds for designing peptidomimetics or biologically active compounds. The research outlines a method to avoid the Dimroth rearrangement, common in triazole chemistry, paving the way for the development of novel therapeutic agents (Ferrini et al., 2015).

Mechanism of Action

The mechanism of action of “5-amino-1-(4-methoxyphenyl)-1H-1,2,3-triazole-4-carboxamide” is not clearly described in the available resources.

Safety and Hazards

The safety and hazards associated with “5-amino-1-(4-methoxyphenyl)-1H-1,2,3-triazole-4-carboxamide” are not explicitly mentioned in the available resources.

Future Directions

The future directions for the research and development of “5-amino-1-(4-methoxyphenyl)-1H-1,2,3-triazole-4-carboxamide” are not explicitly mentioned in the available resources.